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Compound Name: Bis(bromomethyl) sulfone

Cat. No.: B15480548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(bromomethyl) sulfone, with the chemical formula C₂H₄Br₂O₂S, is a bifunctional

organosulfur compound. It belongs to the sulfone class of molecules, which are noted for their

stability and versatile applications in organic synthesis and medicinal chemistry.[1][2] The

compound's structure features a central sulfonyl group (SO₂) flanked by two bromomethyl (-

CH₂Br) groups. These bromomethyl moieties are reactive electrophilic sites, making

Bis(bromomethyl) sulfone a valuable homobifunctional alkylating agent.

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and key applications of Bis(bromomethyl) sulfone, with a particular

focus on its relevance in modern drug development as a crosslinking and bioconjugation

reagent.

Core Chemical and Physical Properties
Quantitative data for Bis(bromomethyl) sulfone is not widely published. The data presented

below is calculated or extrapolated from its close analogue, Bis(chloromethyl) sulfone (CAS:

37557-97-4), and general chemical principles.[3] Researchers should verify these properties

experimentally for specific applications.
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Property Value Source / Method

Molecular Formula C₂H₄Br₂O₂S -

Molecular Weight 251.93 g/mol Calculated

IUPAC Name
bromo(bromomethylsulfonyl)m

ethane
-

CAS Number Not assigned -

Appearance
White to off-white solid

(Predicted)
Analogy

Melting Point Data not available -

Boiling Point Data not available -

Solubility

Soluble in many organic

solvents (e.g., DCM, THF,

Acetone). Low solubility in

water (Predicted).

General chemical principles

Stability

Stable under normal

conditions. Reactive towards

nucleophiles.

General chemical principles

Experimental Protocols
Synthesis of Bis(bromomethyl) sulfone
The most common route for the synthesis of sulfones is the oxidation of the corresponding

sulfide precursor.[1] For Bis(bromomethyl) sulfone, this involves the oxidation of

bis(bromomethyl) sulfide.

Methodology: Oxidation of Bis(bromomethyl) sulfide

Dissolution: Dissolve bis(bromomethyl) sulfide (1 equivalent) in a suitable organic solvent,

such as glacial acetic acid or dichloromethane (DCM).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15480548?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4877035/
https://www.benchchem.com/product/b15480548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Oxidant: Cool the solution in an ice bath. Slowly add an oxidizing agent, such as

30% hydrogen peroxide (H₂O₂) (2-3 equivalents), dropwise to the solution while stirring. The

reaction is exothermic and temperature should be maintained below 25°C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Work-up: Once the reaction is complete, pour the mixture into cold water. If a precipitate

forms, it can be collected by filtration. Alternatively, if DCM was used as the solvent, the

organic layer is separated, washed with water and brine, and then dried over anhydrous

sodium sulfate (Na₂SO₄).

Purification: The crude product is purified by recrystallization from a suitable solvent system

(e.g., ethanol/water) or by column chromatography on silica gel to yield pure

Bis(bromomethyl) sulfone.
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Antibody Modification Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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